Cas no 160132-43-4 (4-{1-azabicyclo2.2.2octan-4-yl}aniline)

4-{1-Azabicyclo[2.2.2]octan-4-yl}aniline is a bicyclic amine derivative featuring a quinuclidine core linked to an aniline moiety. This compound is of interest in medicinal chemistry due to its rigid, three-dimensional structure, which enhances binding selectivity in receptor interactions. The presence of both a basic nitrogen in the azabicyclo[2.2.2]octane ring and an aniline group provides versatile reactivity for further functionalization, making it a valuable intermediate in the synthesis of pharmacologically active molecules. Its structural rigidity can improve metabolic stability and bioavailability in drug development. The compound is typically used in research settings for the design of ligands targeting neurological and cardiovascular systems.
4-{1-azabicyclo2.2.2octan-4-yl}aniline structure
160132-43-4 structure
Product Name:4-{1-azabicyclo2.2.2octan-4-yl}aniline
CAS No:160132-43-4
MF:C13H18N2
MW:202.295423030853
MDL:MFCD21876794
CID:3164045
PubChem ID:54044956
Update Time:2025-06-08

4-{1-azabicyclo2.2.2octan-4-yl}aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Aza-bicyclo[2.2.2]oct-4-yl)-phenylamine
    • 4-{1-azabicyclo2.2.2octan-4-yl}aniline
    • 4-{1-azabicyclo[2.2.2]octan-4-yl}aniline
    • SCHEMBL8415516
    • EN300-26014526
    • 160132-43-4
    • 4-(Quinuclidin-4-yl)aniline
    • MDL: MFCD21876794
    • Inchi: 1S/C13H18N2/c14-12-3-1-11(2-4-12)13-5-8-15(9-6-13)10-7-13/h1-4H,5-10,14H2
    • InChI Key: LOXGPUNLCBCZGB-UHFFFAOYSA-N
    • SMILES: N12CCC(C3C=CC(=CC=3)N)(CC1)CC2

Computed Properties

  • Exact Mass: 202.146998583Da
  • Monoisotopic Mass: 202.146998583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.3Ų

4-{1-azabicyclo2.2.2octan-4-yl}aniline Pricemore >>

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